Cas no 2228644-44-6 (tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate
• CAS No: 2228644-44-6
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5767593
• PubChem ID: 165688082
• Update Time: 2025-10-16

tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate
• 2228644-44-6
• EN300-1873871

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(19)17-13(9-12(16)10-18)11-7-5-4-6-8-11/h4-8,12-13,18H,9-10,16H2,1-3H3,(H,17,19)
• InChI Key： NCPLFQGXCRMWBG-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CC(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate

Comprehensive Overview of tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate (CAS No. 2228644-44-6)

tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate (CAS No. 2228644-44-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its carbamate and amino-hydroxy functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure, featuring a phenylbutyl backbone, enables versatile applications in drug discovery, particularly in modulating enzyme activity or receptor binding.

The growing interest in tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate aligns with the surge in demand for peptide mimetics and small-molecule therapeutics. Researchers frequently explore its potential in targeting neurodegenerative diseases and metabolic disorders, topics dominating recent scientific literature. Its CAS No. 2228644-44-6 is often searched alongside terms like "synthetic routes," "pharmacokinetics," and "scaffold optimization," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, this compound exemplifies the strategic use of protecting groups, such as the tert-butyl carbamate (Boc) moiety, to enhance stability during multi-step reactions. The presence of both amino and hydroxy groups allows for selective derivatization, making it a valuable building block for combinatorial chemistry. Recent publications highlight its role in creating heterocyclic analogs, addressing challenges in drug solubility and bioavailability—key concerns in pharmaceutical development.

Environmental and safety considerations are also pivotal when handling tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate. While not classified as hazardous, proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to preserve its integrity. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify purity, ensuring compliance with stringent regulatory standards for GMP-grade intermediates.

In the context of AI-driven drug discovery, this compound's structural features are often analyzed using machine learning algorithms to predict binding affinities or metabolic pathways. Such applications resonate with trending searches like "AI in chemical synthesis" or "computational ADME prediction." Furthermore, its CAS No. 2228644-44-6 is indexed in major chemical databases, facilitating data integration for high-throughput screening platforms.

Future research directions may explore the compound's utility in targeted drug delivery systems, leveraging its functional groups for conjugation with nanoparticles or antibodies. As the pharmaceutical industry shifts toward personalized medicine, intermediates like tert-butyl N-(3-amino-4-hydroxy-1-phenylbutyl)carbamate will remain indispensable for designing next-generation therapeutics.